2-fluoro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide

• IUPAC Name: 2-fluoro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide
• InChI: InChI=1S/C20H14F2N2O2/c21-17-7-3-1-5-15(17)19(25)23-13-9-11-14(12-10-13)24-20(26)16-6-2-4-8-18(16)22/h1-12H,(H,23,25)(H,24,26)
• InChI Key: XXTGJOLZUDPSCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F)F
• Molecular Formula: C20H14F2N2O2
• Molecular Weight: 352.3 g/mol
• Solubility: <0.4 [ug/mL] (The mean of the results at pH 7.4)

Description

2-fluoro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide is an organic compound with the molecular formula C32H22F2N2O4

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide typically involves the reaction of 2-fluorobenzoyl chloride with 4-aminophenylbenzamide under controlled conditions. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

2-fluoro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or phenyl derivatives.

Scientific Research Applications

2-fluoro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study protein-ligand interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and coatings due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and triggering downstream signaling pathways. This interaction can lead to various biological effects, depending on the specific target and context .

Comparison with Similar Compounds

Similar Compounds

• 4-fluoro-N-[4-[(4-fluorobenzoyl)amino]phenyl]benzamide
• 3-fluoro-N-[4-[(3-fluorobenzoyl)amino]phenyl]benzamide
• 2-fluoro-N-(4-{4-[(2-fluorobenzoyl)amino]phenoxy}phenyl)benzamide

Uniqueness

2-fluoro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide is unique due to its specific fluorination pattern, which imparts distinct chemical and biological properties. The presence of fluorine atoms enhances the compound’s stability and lipophilicity, making it a valuable candidate for various applications in research and industry.